5-Cyclopropoxy-2-formylnicotinic acid

• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-formylpyridine-3-carboxylic acid
• InChI: InChI=1S/C10H9NO4/c12-5-9-8(10(13)14)3-7(4-11-9)15-6-1-2-6/h3-6H,1-2H2,(H,13,14)
• InChI Key: QUBBAUGGRZDZEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)C=O)C(=O)O

Description

5-Cyclopropoxy-2-formylnicotinic acid is a nicotinic acid derivative characterized by a cyclopropoxy substituent at the 5-position and a formyl group at the 2-position of the pyridine ring. The cyclopropoxy group is known to enhance metabolic stability and modulate lipophilicity in bioactive molecules, while the formyl group offers reactivity for further derivatization, such as Schiff base formation or nucleophilic additions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-2-formylnicotinic acid typically involves the introduction of the cyclopropoxy group and the formyl group onto the nicotinic acid core. One common method involves the cyclopropanation of a suitable precursor, followed by formylation. The reaction conditions often require the use of specific catalysts and reagents to achieve the desired transformations.

Industrial Production Methods: Industrial production of 5-Cyclopropoxy-2-formylnicotinic acid may involve optimized synthetic routes that ensure high yield and purity. These methods often utilize continuous flow reactors and advanced catalytic systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 5-Cyclopropoxy-2-formylnicotinic acid can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid.

Reduction: The formyl group can be reduced to an alcohol.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic reagents under basic or acidic conditions.

Major Products:

Oxidation: 5-Cyclopropoxy-2-carboxynicotinic acid.

Reduction: 5-Cyclopropoxy-2-hydroxymethylnicotinic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: 5-Cyclopropoxy-2-formylnicotinic acid is used as a building block in organic synthesis. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and development.

Biology: In biological research, this compound is studied for its potential interactions with biological targets. It may serve as a probe to investigate enzyme mechanisms or receptor binding.

Medicine: The compound’s derivatives may exhibit pharmacological activities, making it a candidate for drug development. Research is ongoing to explore its potential therapeutic applications.

Industry: In the industrial sector, 5-Cyclopropoxy-2-formylnicotinic acid can be used in the synthesis of advanced materials, such as polymers and coatings, due to its reactive functional groups.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-formylnicotinic acid involves its interaction with specific molecular targets. The formyl group can participate in hydrogen bonding and other interactions with enzymes or receptors, modulating their activity. The cyclopropoxy group may influence the compound’s overall conformation and binding affinity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Properties/Applications
5-Cyclopropoxy-2-formylnicotinic acid	5-cyclopropoxy, 2-formyl	C₁₀H₉NO₄ (hypothetical)	207.19 (calculated)	Not reported	High lipophilicity; drug intermediate
5-(2-Furyl)nicotinic acid	5-(2-furyl)	C₁₀H₇NO₃	189.16	261–263	Heterocyclic building block; ≥97% purity
6-(2-Furyl)nicotinic acid	6-(2-furyl)	C₁₀H₇NO₃	189.16	Not reported	Positional isomer; synthetic versatility
5-(2-Formylphenyl)-2-hydroxyisonicotinic acid	5-(2-formylphenyl), 2-hydroxy	C₁₃H₉NO₄	243.22	Not reported	Aldehyde group for conjugation; isonicotinic acid scaffold
(4S)-2-{(R)-2-Amino-2-phenylacetamidomethyl}-3-formyl...	Complex β-lactam derivatives	Varies	Varies	Not reported	Antibiotic intermediates; formyl groups in active sites

Key Observations:

Substituent Effects on Reactivity and Solubility :

• The cyclopropoxy group in the target compound likely increases lipophilicity compared to the furyl substituents in 5-(2-furyl)nicotinic acid . Cyclopropane’s strained ring may also enhance metabolic stability, a trait leveraged in prodrug design.
• The formyl group at the 2-position enables reactivity distinct from the hydroxyl group in 5-(2-formylphenyl)-2-hydroxyisonicotinic acid . For example, the aldehyde can participate in condensation reactions, whereas hydroxyl groups favor hydrogen bonding.

Positional Isomerism :

• The melting point of 5-(2-furyl)nicotinic acid (261–263°C) suggests higher crystallinity compared to its 6-position isomer, highlighting how substituent placement affects solid-state properties.

Biological Relevance: β-lactam derivatives with formyl groups, such as those in –3 , demonstrate the importance of aldehyde-containing motifs in antibiotic activity.

Synthetic Utility :

• Compounds like 5-(2-formylphenyl)-2-hydroxyisonicotinic acid (CAS 1261922-75-1) are marketed as high-purity reagents, suggesting the target compound could also find use as a specialty chemical in organic synthesis.